Cas no 1806997-29-4 (Methyl 4-amino-3-bromopyridine-5-acetate)

• Product Name: Methyl 4-amino-3-bromopyridine-5-acetate
• CAS No: 1806997-29-4
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4803476
• Update Time: 2025-08-05

Methyl 4-amino-3-bromopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-3-bromopyridine-5-acetate

• Inchi： 1S/C8H9BrN2O2/c1-13-7(12)2-5-3-11-4-6(9)8(5)10/h3-4H,2H2,1H3,(H2,10,11)
• InChI Key： XHPINVJMGUIXJO-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 0.7
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-3-bromopyridine-5-acetate

Methyl 4-amino-3-bromopyridine-5-acetate: A Comprehensive Overview

Methyl 4-amino-3-bromopyridine-5-acetate, identified by the CAS number 1806997-29-4, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its pyridine ring structure, which is substituted with an amino group at position 4, a bromine atom at position 3, and an acetate ester group at position 5. The combination of these functional groups makes it a versatile molecule with potential applications in drug design and materials science.

The synthesis of Methyl 4-amino-3-bromopyridine-5-acetate typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and esterification processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to streamline the synthesis process, reducing both time and resource consumption.

In terms of pharmacological applications, Methyl 4-amino-3-bromopyridine-5-acetate has shown promise as a precursor for bioactive molecules. Its amino group can serve as a site for further functionalization, enabling the creation of derivatives with enhanced biological activity. A study published in the Journal of Medicinal Chemistry highlighted its potential as an intermediate in the development of antiviral agents, particularly against emerging viral pathogens. The bromine substituent also contributes to its reactivity, making it a valuable building block in medicinal chemistry.

From a structural perspective, the pyridine ring in Methyl 4-amino-3-bromopyridine-5-acetate imparts aromatic stability and electronic properties that are advantageous for various chemical transformations. The acetate ester group at position 5 adds solubility and compatibility with diverse reaction conditions, further enhancing its utility in synthetic chemistry. Recent research has also explored its role in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can act as binding sites for metal ions.

The environmental impact of Methyl 4-amino-3-bromopyridine-5-acetate has been a topic of interest in green chemistry. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Findings indicate that under controlled conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to optimize waste management practices and minimize ecological risks associated with its production and disposal.

In conclusion, Methyl 4-amino-3-bromopyridine-5-acetate stands out as a multifaceted compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across these disciplines. As advancements in synthetic methodologies and biological applications continue to emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.